Cas no 1036915-08-8 (2'-C-Methylguanosine 5'-[2-[(3-hydroxy-2,2-dimethyl-1-oxopropyl)thio]ethyl N-(phenylmethyl)phosphoramidate])

• Product Name: 2'-C-Methylguanosine 5'-[2-[(3-hydroxy-2,2-dimethyl-1-oxopropyl)thio]ethyl N-(phenylmethyl)phosphoramidate]
• CAS No: 1036915-08-8
• MF: C₂₅H₃₅N₆O₉PS
• MW: 626.62
• CID: 4668402
• Update Time: 2023-03-20

2'-C-Methylguanosine 5'-[2-[(3-hydroxy-2,2-dimethyl-1-oxopropyl)thio]ethyl N-(phenylmethyl)phosphoramidate] Chemical and Physical Properties

Names and Identifiers

• IDX184
• 2'-C-Methylguanosine 5'-[2-[(3-hydroxy-2,2-dimethyl-1-oxopropyl)thio]ethyl N-(phenylmethyl)phosphoramidate]

• Inchi： InChI=1S/C25H31N6O9PS/c1-24(2,12-39-41(37,38)28-11-14-7-5-4-6-8-14)22(35)42-10-9-15(32)17-18(33)25(3,36)21(40-17)31-13-27-16-19(31)29-23(26)30-20(16)34/h4-8,13,15,17-18,21,32-33,36H,11-12H2,1-3H3,(H2,28,37,38)(H3,26,29,30,34)/t15?,17-,18-,21-,25-/m1/s1
• InChI Key： JPBZYFHYQILDGG-AUWLZIMISA-N
• SMILES： O=C(SCCOP(NCC1=CC=CC=C1)(OC[C@H]2O[C@@H](N3C=NC4=C3N=C(N)NC4=O)[C@](C)(O)[C@@H]2O)=O)C(C)(C)CO

Computed Properties

• Exact Mass: 626.192
• Monoisotopic Mass: 626.192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245A^2

Experimental Properties

• Density: 1.59

2'-C-Methylguanosine 5'-[2-[(3-hydroxy-2,2-dimethyl-1-oxopropyl)thio]ethyl N-(phenylmethyl)phosphoramidate] Security Information

• Storage Condition：(BD332494)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates